3-Amino-5-[3-(1H-1,2,4-triazol-1-yl)phenyl]pyrazole

• Molecular Formula: C11H10N6
• Molecular Weight: 226.24 g/mol
• IUPAC Name: 5-[3-(1,2,4-triazol-1-yl)phenyl]-1H-pyrazol-3-amine
• InChI: InChI=1S/C11H10N6/c12-11-5-10(15-16-11)8-2-1-3-9(4-8)17-7-13-6-14-17/h1-7H,(H3,12,15,16)
• InChI Key: LEGCZCGHMVKPQC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N2C=NC=N2)C3=CC(=NN3)N

Description

MFCD32876538 is a chemical compound with a unique structure and properties that have garnered significant interest in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD32876538 typically involves a series of chemical reactions that require precise conditions to achieve the desired product. Common synthetic routes include:

Step 1: Initial formation of the core structure through a condensation reaction.

Step 2: Functionalization of the core structure using specific reagents under controlled temperature and pressure.

Step 3: Purification of the final product through crystallization or chromatography.

Industrial Production Methods

In an industrial setting, the production of MFCD32876538 is scaled up using large reactors and automated systems to ensure consistency and efficiency. The process involves:

Bulk Synthesis: Utilizing large-scale reactors to perform the initial synthesis steps.

Optimization: Fine-tuning reaction conditions to maximize yield and purity.

Quality Control: Implementing rigorous testing protocols to ensure the final product meets industry standards.

Chemical Reactions Analysis

Types of Reactions

MFCD32876538 undergoes various chemical reactions, including:

Oxidation: Reacts with oxidizing agents to form oxidized derivatives.

Reduction: Can be reduced using reducing agents to yield reduced forms.

Substitution: Participates in substitution reactions where functional groups are replaced by others.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide, typically under acidic or basic conditions.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used under controlled temperatures.

Substitution: Reagents like halogens or alkylating agents are used, often in the presence of catalysts to facilitate the reaction.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield various oxidized derivatives, while reduction can produce different reduced forms of the compound.

Scientific Research Applications

MFCD32876538 has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in organic synthesis and catalysis.

Biology: Investigated for its potential as a biochemical probe or therapeutic agent.

Medicine: Explored for its pharmacological properties and potential use in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of MFCD32876538 involves its interaction with specific molecular targets and pathways. It exerts its effects by:

Binding to Receptors: Interacting with cellular receptors to modulate biological processes.

Enzyme Inhibition: Inhibiting specific enzymes involved in metabolic pathways.

Signal Transduction: Affecting signal transduction pathways to alter cellular responses.